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Compound of Interest

Compound Name: Reboxetine mesylate

Cat. No.: B7821350 Get Quote

Reboxetine Mesylate Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the solubility of reboxetine mesylate. Find

troubleshooting advice, frequently asked questions, and detailed experimental protocols to

ensure successful preparation and use in your experiments.

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses common issues encountered during the dissolution of reboxetine
mesylate.

Q1: My reboxetine mesylate is not dissolving completely in aqueous buffers. What should I

do?

A1: Reboxetine mesylate, a crystalline solid, can sometimes be challenging to dissolve

directly in aqueous solutions. Here are several troubleshooting steps:

Increase Sonication Time: Sonication is often required to achieve complete dissolution in

aqueous media.[1] If you observe particulate matter, continue to sonicate the solution.

Gentle Warming: Gently warming the solution can aid dissolution. However, be cautious with

temperature to avoid degradation.
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pH Adjustment: The solubility of reboxetine mesylate can be pH-dependent. Ensure your

buffer's pH is appropriate; for instance, it is soluble in PBS at pH 7.2.[2]

Prepare a Stock Solution in an Organic Solvent: For many applications, the most reliable

method is to first prepare a concentrated stock solution in an organic solvent like DMSO,

ethanol, or DMF.[2] This stock can then be diluted into your aqueous experimental medium.

Ensure the final concentration of the organic solvent is minimal to avoid physiological effects

in biological assays.[2]

Q2: I've prepared a stock solution in DMSO, but I see precipitation when I dilute it into my

aqueous cell culture medium. How can I prevent this?

A2: This is a common issue when diluting a compound from a high-concentration organic stock

into an aqueous medium.

Stepwise Dilution: Avoid adding the concentrated stock directly to your final volume of

aqueous buffer. Instead, perform serial dilutions, gradually decreasing the concentration of

the organic solvent.

Co-solvents and Excipients: For in vivo studies or challenging formulations, consider using

co-solvents or excipients. A common formulation involves a mixture of DMSO, PEG300,

Tween-80, and saline.[1] Another approach is to use cyclodextrins, such as SBE-β-CD, in

saline.[1]

Final Concentration Check: Ensure that the final concentration of reboxetine mesylate in

your aqueous medium does not exceed its solubility limit in that specific medium.

Q3: How should I store my reboxetine mesylate solutions? Are they stable?

A3: Proper storage is crucial to maintain the integrity of your reboxetine mesylate solutions.

Solid Form: As a crystalline solid, reboxetine mesylate is stable for at least two years when

stored at -20°C.[2]

Organic Stock Solutions: Stock solutions prepared in organic solvents like DMSO, ethanol,

or DMF should be stored at -20°C or -80°C.[1][3] At -20°C, they are typically stable for at
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least one month, and for up to six months at -80°C.[3][4] It is recommended to aliquot the

stock solution into smaller volumes to avoid repeated freeze-thaw cycles.[3][5]

Aqueous Solutions: It is not recommended to store aqueous solutions of reboxetine
mesylate for more than one day.[2] Prepare fresh aqueous solutions for your experiments

whenever possible.

Q4: Should I take any special precautions when handling reboxetine mesylate powder or

solutions?

A4: Yes, standard laboratory safety precautions should be observed.

Personal Protective Equipment (PPE): Always wear appropriate PPE, including gloves,

safety glasses, and a lab coat.

Avoid Inhalation and Contact: Do not ingest, inhale, or allow the compound to come into

contact with your skin or eyes.[2]

Inert Gas: When preparing stock solutions in organic solvents like ethanol, DMSO, or DMF, it

is recommended to purge the solvent with an inert gas.[2]

Quantitative Solubility Data
The following table summarizes the solubility of reboxetine mesylate in various solvents.
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Solvent Solubility
Molar
Concentration
(approx.)

Notes

Water ~50 mg/mL[1] ~122.10 mM
Sonication may be

required.[1]

DMSO ~100 mg/mL[1] ~244.20 mM
Sonication may be

required.[1]

Ethanol ~5 mg/mL[2] ~12.21 mM
Purge with inert gas

recommended.[2]

Dimethylformamide

(DMF)
~20 mg/mL[2] ~48.84 mM

Purge with inert gas

recommended.[2]

PBS (pH 7.2) ~10 mg/mL[2] ~24.42 mM N/A

10% DMSO >> 40%

PEG300 >> 5%

Tween-80 >> 45%

saline

≥ 5 mg/mL[1] ≥ 12.21 mM
For in vivo

administration.[1]

10% DMSO >> 90%

(20% SBE-β-CD in

saline)

≥ 5 mg/mL[1] ≥ 12.21 mM
For in vivo

administration.[1]

10% DMSO >> 90%

corn oil
≥ 5 mg/mL[1] ≥ 12.21 mM

For in vivo

administration.[1]

Molecular Weight of Reboxetine Mesylate: 409.5 g/mol [2]

Experimental Protocols
Protocol 1: Preparation of a Concentrated Stock Solution in DMSO

Weighing: Accurately weigh the desired amount of reboxetine mesylate powder in a

suitable vial.

Solvent Addition: Add the calculated volume of DMSO to achieve the desired concentration

(e.g., 100 mg/mL).
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Dissolution: Vortex the solution and use an ultrasonic bath to facilitate complete dissolution.

[1] Visually inspect the solution to ensure no particulate matter remains.

Storage: Aliquot the stock solution into single-use vials to avoid repeated freeze-thaw cycles

and store at -20°C or -80°C.[3][5]

Protocol 2: Preparation of a Working Solution in Aqueous Buffer (from DMSO stock)

Thaw Stock: Thaw a single-use aliquot of the reboxetine mesylate DMSO stock solution at

room temperature.

Intermediate Dilution (Optional but Recommended): Perform an intermediate dilution of the

stock solution in the aqueous buffer. For example, dilute the 100 mg/mL stock 1:10 in the

buffer.

Final Dilution: Add the required volume of the stock or intermediate dilution to the final

volume of the aqueous buffer to reach the desired working concentration. Ensure the final

DMSO concentration is low (typically <0.5%) to prevent cellular toxicity.[3]

Mixing: Gently mix the final working solution.

Use: Use the freshly prepared aqueous solution immediately for your experiment. Do not

store for more than one day.[2]
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Caption: Mechanism of action of Reboxetine Mesylate.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://file.medchemexpress.com/batch_PDF/HY-14560C/Reboxetine-mesylate-DataSheet-MedChemExpress.pdf
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://www.sigmaaldrich.com/TW/zh/product/mm/504120
https://www.benchchem.com/product/b7821350?utm_src=pdf-body
https://www.medchemexpress.cn/HandlingInstruction/Handling%20Instructions.pdf
https://fnkprddata.blob.core.windows.net/domestic/data/datasheet/CAY/15038.pdf
https://www.benchchem.com/product/b7821350?utm_src=pdf-body-img
https://www.benchchem.com/product/b7821350?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start: Reboxetine Mesylate
(Crystalline Solid)

1. Weigh Compound

2. Choose Solvent

Organic Solvent
(e.g., DMSO)

Recommended

Aqueous Buffer
(e.g., PBS)

Direct Method

3a. Dissolve in Organic Solvent
(Vortex/Sonicate)

3b. Dissolve in Aqueous Buffer
(Vortex/Sonicate/Warm)

4a. Concentrated Stock Solution

4b. Working Solution

5. Dilute to Working Concentration
in Aqueous Medium

End: Use in Experiment

Final Working Solution

Click to download full resolution via product page

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7821350?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7821350?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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